Cas no 195618-21-4 (2(1H)-Pyridinone,6-mercapto-)

• Product Name: 2(1H)-Pyridinone,6-mercapto-
• CAS No: 195618-21-4
• Molecular Formula: C₅H₅NOS
• Molecular Weight: 127.1643
• CID: 116822
• PubChem ID: 15704263

2(1H)-Pyridinone,6-mercapto- Properties

Names and Identifiers

• 2(1H)-Pyridinone,6-mercapto-
• 6-Sulfanyl-2(1H)-pyridinone
• 6-keto prostaglandin E1
• 6-keto Prostaglandin E1 Lipid Maps MS Standard
• 6-Keto-6-phenylhexansaeure-2,4-dinitrophenylhydrazon
• 6-Keto-PGE1
• 6-mercapto-2(1H)-pyridone
• 7-[(1R,2R,3R)-3-hydroxy-2-[(E,3S)-3-hydroxyoct-1-enyl]-5-oxocyclopentyl]-6-oxoheptanoic acid
• 2(1H)-Pyridinone,6-mercapto-(9CI)
• 6-mercaptopyridin-2-ol
• 6-SULFANYL-1H-PYRIDIN-2-ONE
• SCHEMBL24860557
• 6-sulfanylpyridin-2-one
• 6-Mercaptopyridin-2(1H)-one
• starbld0022325
• SCHEMBL9373966
• 195618-21-4

• InChIKey： CFNOKCSWORMVTJ-UHFFFAOYSA-N
• Inchi： InChI=1S/C5H5NOS/c7-4-2-1-3-5(8)6-4/h1-3H,(H2,6,7,8)
• SMILES： OC1N=C(S)C=CC=1

Computed Properties

• Exact Mass: 127.00925
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 127.00918496g/mol
• Heavy Atom Count: 8
• Complexity: 171
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.6
• Topological Polar Surface Area: 30.1Ų

Experimental Properties

• PSA: 29.1